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Compound of Interest

Compound Name: H-Tyr-OEt.HCl

Cat. No.: B554930 Get Quote

Introduction

L-Tyrosine ethyl ester hydrochloride (CAS Number: 4089-07-0) is a synthetically modified

derivative of L-Tyrosine, a non-essential amino acid crucial for the biosynthesis of several key

neurotransmitters and hormones. The esterification of the carboxylic acid group to an ethyl

ester and its formulation as a hydrochloride salt enhance its solubility and stability, making it a

valuable compound in various research and development applications. This technical guide

provides an in-depth overview of its physicochemical properties, synthesis, analytical

characterization, mechanism of action, and applications for researchers, scientists, and drug

development professionals.

Physicochemical Properties
L-Tyrosine ethyl ester hydrochloride is a white to off-white crystalline powder.[1] Its key

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 4089-07-0 [1][2]

Molecular Formula C₁₁H₁₆ClNO₃ [2]

Molecular Weight 245.70 g/mol [3]

Appearance White to off-white powder [1]

Melting Point 165-175 °C [1]

Solubility

Soluble in water.[4] Also

soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

[5]

[4][5]

Storage Temperature 0-8 °C [1]

Optical Rotation [α]²⁰/D = -6.5 ± 1º (c=2 in H₂O) [1]

Synthesis and Purification
The most common method for the synthesis of L-Tyrosine ethyl ester hydrochloride is the

Fischer esterification of L-Tyrosine in ethanol with a strong acid catalyst, such as thionyl

chloride (SOCl₂) or hydrogen chloride (HCl).

Experimental Protocol: Synthesis via Fischer
Esterification
Materials:

L-Tyrosine

Ethanol (absolute)

Thionyl chloride (SOCl₂)

Petroleum ether
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Reaction flask with reflux condenser and stirring mechanism

Ice bath

Rotary evaporator

Centrifuge

Thin Layer Chromatography (TLC) apparatus

Procedure:

In a reaction flask, suspend L-Tyrosine (e.g., 18g) in absolute ethanol (e.g., 100ml).

Cool the stirred suspension in an ice bath.

Slowly add thionyl chloride (e.g., 1.2 equivalents) dropwise to the suspension, maintaining

the temperature below room temperature.

After the addition is complete, heat the reaction mixture to reflux.

Monitor the reaction progress using Thin Layer Chromatography (TLC) until all the starting L-

Tyrosine has been consumed.[2]

Once the reaction is complete, cool the solution and concentrate it under reduced pressure

using a rotary evaporator to approximately 20% of its original volume.[2]

Add petroleum ether (e.g., 100ml) to the concentrated solution to precipitate the white solid

product.[2]

Collect the solid by centrifugation or filtration.

Wash the solid with a small amount of cold petroleum ether.

Dry the product under vacuum to yield L-Tyrosine ethyl ester hydrochloride. A typical yield is

around 94-95%.[2]

Analytical Characterization
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The identity and purity of L-Tyrosine ethyl ester hydrochloride are typically confirmed using a

combination of spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the molecular structure of the compound.

Experimental Protocol (¹H NMR):

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of a

suitable deuterated solvent (e.g., Deuterium Oxide - D₂O or DMSO-d₆). Ensure the sample is

fully dissolved.

Instrumentation: A standard NMR spectrometer (e.g., 400 or 500 MHz).

Acquisition Parameters:

Acquire a standard one-dimensional ¹H NMR spectrum.

Typical spectral width: -2 to 12 ppm.

Number of scans: 16-64, depending on the concentration.

Relaxation delay: 1-2 seconds.

Data Processing: Process the raw data with Fourier transformation, phase correction, and

baseline correction. Calibrate the chemical shift scale to the residual solvent peak.

Expected Signals: The spectrum should show characteristic peaks for the ethyl group (a

triplet and a quartet), the aromatic protons of the tyrosine ring, and the protons on the alpha

and beta carbons of the amino acid backbone.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Experimental Protocol (KBr Pellet Method):

Sample Preparation:
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Thoroughly dry spectroscopic grade potassium bromide (KBr) to remove any moisture.

In an agate mortar, grind 1-2 mg of the sample with approximately 100-200 mg of dry KBr

until a fine, homogeneous powder is obtained.[6]

Transfer the powder to a pellet-forming die.

Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or

translucent pellet.[7]

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Acquisition Parameters:

Record a background spectrum using a pure KBr pellet.

Place the sample pellet in the spectrometer's sample holder.

Scan the sample over a typical range of 4000-400 cm⁻¹.

Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

Expected Absorption Bands: The spectrum should exhibit characteristic absorption bands for

O-H (phenol), N-H (amine hydrochloride), C=O (ester), C-O, and aromatic C-H and C=C

stretching and bending vibrations.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the compound.

Experimental Protocol (Direct Infusion ESI-MS):

Sample Preparation: Prepare a dilute solution of the sample (approximately 1-10 µg/mL) in a

suitable solvent compatible with electrospray ionization (ESI), such as methanol or a mixture

of acetonitrile and water, often with a small amount of formic acid to promote ionization.

Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source.
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Infusion: Introduce the sample solution directly into the ESI source at a constant, low flow

rate (e.g., 5-10 µL/min) using a syringe pump.

Acquisition Parameters:

Acquire the mass spectrum in positive ion mode.

Scan over a mass-to-charge (m/z) range that includes the expected molecular ion (e.g.,

m/z 50-500).

Optimize ESI source parameters (e.g., capillary voltage, nebulizer gas pressure, drying

gas temperature) to maximize the signal of the ion of interest.

Expected Ion: The primary ion observed should correspond to the protonated molecule

[M+H]⁺ of the free base (L-Tyrosine ethyl ester), which has a calculated m/z of approximately

210.11.

Mechanism of Action and Biological Role
L-Tyrosine ethyl ester hydrochloride serves as a more soluble and potentially more bioavailable

prodrug of L-Tyrosine.[3] In biological systems, it is expected to be hydrolyzed by esterases to

yield L-Tyrosine and ethanol. L-Tyrosine is a critical precursor for the synthesis of

catecholamine neurotransmitters, including dopamine, norepinephrine, and epinephrine.[8]

The primary mechanism of action is its participation in the dopamine synthesis pathway. L-

Tyrosine is transported into catecholaminergic neurons and is the rate-limiting precursor for

dopamine production.

Dopamine Synthesis Pathway
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Caption: The metabolic pathway of L-Tyrosine to Dopamine.

Applications in Research and Drug Development
The properties of L-Tyrosine ethyl ester hydrochloride make it a useful tool in several areas:

Neuroscience Research: It is used as a precursor to elevate tyrosine levels in the brain to

study the effects on catecholamine synthesis, neurotransmission, and related behaviors such

as mood and cognitive function.[1]

Pharmaceutical Development: It serves as a starting material or intermediate in the synthesis

of more complex pharmaceutical agents, particularly those targeting the central nervous

system.[9]

Nutritional Supplements: Due to its enhanced solubility, it is sometimes used in dietary

supplements aimed at supporting cognitive function and managing stress.[1]

Experimental Workflow Example: In Vitro Dopamine
Release Assay
This workflow describes a typical experiment to assess the effect of L-Tyrosine ethyl ester

hydrochloride on dopamine release from cultured dopaminergic neurons (e.g., PC12 cells or

iPSC-derived neurons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b554930?utm_src=pdf-custom-synthesis
https://www.youtube.com/watch?v=ZBf15UOzMBE
https://www.protocols.io/view/measuring-dopamine-release-in-human-derived-ipscs-q26g7p2bkgwz/v1
https://www.protocols.io/view/measuring-dopamine-release-in-human-derived-ipscs-q26g7p2bkgwz/v1
https://pubmed.ncbi.nlm.nih.gov/2576051/
https://pubmed.ncbi.nlm.nih.gov/2576051/
https://www.researchgate.net/publication/378283038_Measuring_dopamine_release_in_human-derived_iPSCs_using_High-Performance_Liquid_Chromatography_HPLC_coupled_to_Electrochemical_Detection_ECD_v1
https://pubs.acs.org/doi/10.1021/acs.analchem.2c02918
https://www.shimadzu.com/an/sites/shimadzu.com.an/files/pim/pim_document_file/journal/talk_letters/13257/jpa212010.pdf
https://www.scienceijsar.com/sites/default/files/article-pdf/IJSAR-0374.pdf
https://pubmed.ncbi.nlm.nih.gov/21718940/
https://pubmed.ncbi.nlm.nih.gov/21718940/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11596504/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11596504/
https://www.benchchem.com/product/b554930#l-tyrosine-ethyl-ester-hydrochloride-cas-number-4089-07-0
https://www.benchchem.com/product/b554930#l-tyrosine-ethyl-ester-hydrochloride-cas-number-4089-07-0
https://www.benchchem.com/product/b554930#l-tyrosine-ethyl-ester-hydrochloride-cas-number-4089-07-0
https://www.benchchem.com/product/b554930#l-tyrosine-ethyl-ester-hydrochloride-cas-number-4089-07-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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